Cas no 374921-06-9 (Glycine,N-(2,3,4,5-tetrahydro-2-methyl-3,5-dioxo-1,2,4-triazin-6-yl)-, methyl ester)
374921-06-9 structure
Product Name:Glycine,N-(2,3,4,5-tetrahydro-2-methyl-3,5-dioxo-1,2,4-triazin-6-yl)-, methyl ester
CAS No:374921-06-9
MF:C7H10N4O4
MW:214.17870092392
CID:298065
PubChem ID:1915021
Update Time:2025-04-19
Glycine,N-(2,3,4,5-tetrahydro-2-methyl-3,5-dioxo-1,2,4-triazin-6-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Glycine,N-(2,3,4,5-tetrahydro-2-methyl-3,5-dioxo-1,2,4-triazin-6-yl)-, methyl ester
- Glycine, N-(2,3,4,5-tetrahydro-2-methyl-3,5-dioxo-1,2,4-triazin-6-yl)-, methyl ester (9CI)
- Methyl 2-((2-methyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetate
- Methyl2-((2-methyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetate
- 374921-06-9
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- Inchi: 1S/C7H10N4O4/c1-11-7(14)9-6(13)5(10-11)8-3-4(12)15-2/h3H2,1-2H3,(H,8,10)(H,9,13,14)
- InChI Key: ZPUVLIMURUCOCC-UHFFFAOYSA-N
- SMILES: O(C)C(CNC1C(NC(N(C)N=1)=O)=O)=O
Computed Properties
- Exact Mass: 214.07
- Monoisotopic Mass: 214.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 100Ų
Glycine,N-(2,3,4,5-tetrahydro-2-methyl-3,5-dioxo-1,2,4-triazin-6-yl)-, methyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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